[(3-Bromopyridin-4-yl)methyl](propan-2-yl)amine

• IUPAC Name: N-[(3-bromopyridin-4-yl)methyl]propan-2-amine
• InChI: InChI=1S/C9H13BrN2/c1-7(2)12-5-8-3-4-11-6-9(8)10/h3-4,6-7,12H,5H2,1-2H3
• InChI Key: OKUQGSHOSQNEGF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC1=C(C=NC=C1)Br
• Molecular Formula: C9H13BrN2
• Molecular Weight: 229.12 g/mol

Description

“(3-Bromopyridin-4-yl)methylamine” is a chemical compound that is used for pharmaceutical testing. It is also known as “(3-Bromo-4-methyl-pyridin-2-yl)-methyl-amine” with a CAS number of 1443288-53-6.

Scientific Research Applications

Structural Characterization and Synthesis

• The structural characterization of polymorphs and derivatives of related compounds, such as 1-(4-methylpyridin-2-yl)thiourea and its 2-aminothiazoles, has been explored. These studies provide insights into the intermolecular hydrogen bonding patterns and crystal structures, which are crucial for understanding the reactivity and potential applications of these compounds in materials science and catalysis (Böck et al., 2020).

Mechanistic Insights in Catalysis

• Research has been conducted on the mechanism of intramolecular amination of derivatives, shedding light on the role of palladium catalysis and base-assisted nucleophilic aromatic substitution in the synthesis of complex heterocyclic structures. These findings have implications for the development of new synthetic methodologies in organic chemistry (Loones et al., 2007).

Applications in Material Science

• The role of pyridine nitrogen in palladium-catalyzed reactions has been studied, with implications for the synthesis of advanced materials and ligands for catalysis. Understanding the interaction between pyridine nitrogen and transition metals can lead to the development of more efficient catalysts and materials (Ahmad et al., 2019).